Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20761295 4-Bromo-1-methyl-1H-pyrazol-5-amine 105675-85-2 C4H6BrN3
VC20761412 Benzyl N,N-dibenzyl-L-phenylalaninate 111138-83-1 C30H29NO2
VC20763216 2-(2-Ethoxyphenoxy)acetaldehyde Diethyl Acetal 112101-73-2 C14H22O4
VC20766786 2-Benzyloxy-1-ethoxy-d5-pyrocatechol 117320-29-3 C15H16O2
VC20766669 emamectin B1a 121124-29-6 C49H75NO13
VC20766651 (S)-Norverapamil 123931-31-7 C₂₆H₃₇ClN₂O₄
VC20761105 (2R,3R,4S,5R)-2,3,5,6-tetrahydroxy-4-[(2R,3R,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanal 13117-26-5 C12H22O11
VC20763254 2-n-Propyl-4-methyl-6-(1-methylbenzimidazole-2-yl)benzimidazole 152628-02-9 C19H20N4
VC20766604 rac-4-(3'-Methoxy-alpha-hydroxybenzyl)-N,N-diethylbenzamide 186094-06-4 C19H23NO3
VC20766661 1,3-Dichloro-propan-2-one O-benzyl-oxime 188125-86-2 C10H11Cl2NO
VC20766884 (3S)-4-{[Tert-butyl(dimethyl)silyl]oxy}-3-methylbutyl phenyl sulfone 218613-98-0 C17H30O3SSi
VC20766764 Terbutaline 3,5-Dibenzyl Ether 28924-25-6 C26H31NO3
VC20763346 1,6-Bismaleimidohexane 4856-87-5 C14H16N2O4
VC20763237 Azomycin 527-73-1 C3H3N3O2
VC20766658 D-(+)-Cellobiose 528-50-7 C12H22O11
VC20763196 2-Amino-5-bromopyrazine 59489-71-3 C4H4BrN3
VC20761110 3'-Amino-4'-methoxy-phenyl-2-(p-phenyl)-benzoxazole 599201-51-1 C20H16N2O2
VC20761184 3,3'-Diindolyl Disulphide 61830-39-5 C16H12N2S2
VC20766868 Tosyl-D-valine 68005-71-0 C12H17NO4S
VC20766871 (2R,3S,4S,5S,6R)-2-[(2R,3S,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol 68462-57-7 C18H25NO13
VC20763243 benzyl 2-[[(2R)-3-benzylsulfanyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]acetate 83283-22-1 C24H30N2O5S
VC20763213 10-(t-Boc-amino)-1-decylbromide 887353-29-9 C15H30BrNO2
VC20763184 8-Methoxy-2-methyl-4(3H)-quinazolinone 90915-45-0 C10H10N2O2
VC20766627 1-(10H-Phenothiazin-2-yl)propan-1-one 92-33-1 C15H13NOS
VC20763298 Bafilomycin D 98813-13-9 C35H56O8